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Compound of Interest

2-[3-(2-Chloro-ethoxy)-propyl]-6-
Compound Name:

methyl-pyridine
CAS No.: 331717-49-8
Cat. No.: B3336627

Get Quote

Part 1: Executive Summary & Classification

Immediate Action Required: Treat 2-[3-(2-Chloro-ethoxy)-propyl]-6-methyl-pyridine (CAS:
331717-49-8) as a High-Hazard Halogenated Organic. Due to the presence of a chloro-alkoxy
side chain, this compound possesses structural alerts for alkylating activity (potential
mutagenicity) and aquatic toxicity.

Disposal Classification:
o Waste Stream: Halogenated Organic Waste (Segregated).

» Disposal Method: High-Temperature Rotary Kiln Incineration (>1100°C) with secondary
combustion chamber.

e Prohibited: Do NOT dispose of down drains, in trash, or mix with non-halogenated solvents.
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Part 2: Chemical Profile & Hazard Identification[1][2]
[3][4]

Understanding the why behind the safety protocols is critical for compliance. This molecule
combines a pyridine core with a reactive chloro-ether tail.

hvsicochemical

Property Specification Operational Implication

Use for waste manifesting and

CAS Number 331717-49-8 ) )

inventory tracking.

Contains Chlorine; requires
Molecular Formula C11H16CINO

halogenated waste stream.
Molecular Weight 213.70 g/mol N/A

High mobility in spill scenarios;
Physical State Liquid/Qil (typically) requires secondary

containment.

N Organic Solvents (DCM, Compatible with standard
Solubility
MeOH) halogenated waste solvents.

Structural Hazard Analysis (Causality)

¢ Chloro-ethoxy Moiety: The CI-CH2-CH2-O- group acts as a potential alkylating agent. In
biological systems, this can lead to DNA alkylation. Protocol: Handle as a potential
mutagen/carcinogen.

» Pyridine Ring: Contributes to combustibility and potential neurotoxicity/hepatotoxicity.
Protocol: Avoid inhalation; use rated fume hoods.

e Halogen Content: Burning this compound at low temperatures can generate dioxins or
hydrochloric acid mist. Protocol: Must be sent to a facility equipped with acid gas scrubbers.

Part 3: Pre-Disposal Stabilization & Segregation
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This phase ensures the waste is stable during storage and transport. This is a self-validating

system: if the segregation is incorrect, the waste stream analysis will fail, leading to rejection by
the disposal facility.

Segregation Logic
DO NOT MIX WITH:

o Strong Oxidizers (e.g., Nitric Acid, Peroxides): Risk of exothermic reaction and toxic N-oxide
fume generation.

e Strong Bases (e.g., NaOH): Can trigger elimination reactions on the chloro-ethyl side chain,
generating vinyl ethers (volatile/unstable).

» Non-Halogenated Solvents: Mixing downgrades the entire container to "Halogenated,"
increasing disposal costs significantly.

Decision Tree: Waste Stream Selection
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Waste Generation:

2-[3-(2-Chloro-ethoxy)-propyl]-6-methyl-pyridine

Is the waste mixed with
other solvents?

Yes

Are the other solvents No (P
Halogenated (e.g., DCM, Chloroform)? 0 ( ure)

No Yes

STREAM A:

Is it an aqueous mixture? Pure Substance / Halogenated Mix
(High BTU Incineration)

Yes

STREAM B:
Aqueous Toxic Waste

STREAM C:
Non-Halogenated Mix

(Requires pH Adjustment) (DO NOT CREATE THIS MIX)

Click to download full resolution via product page

Figure 1: Logic flow for determining the correct waste stream. The objective is to route the
material to Stream A.

Part 4: Step-by-Step Disposal Protocol
Phase 1: Packaging

+ Primary Container: Use a screw-top amber glass vial or high-density polyethylene (HDPE)
bottle.

o Why: Amber glass protects from photodegradation; HDPE is resistant to pyridine
derivatives.
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» Labeling: Affix a hazardous waste label immediately.
o Constituents: "2-[3-(2-Chloro-ethoxy)-propyl]-6-methyl-pyridine"[1]
o Hazard Checkboxes: [x] Toxic, [x] Irritant, [X] Halogenated.

e Secondary Containment: Place the primary container inside a sealable plastic bag (Ziploc
type) or a larger plastic jar with vermiculite absorbent.

Phase 2: Waste Accumulation

o Transfer the sealed vessel to the Satellite Accumulation Area (SAA).
e Log the addition in the SAA inventory sheet.

» Storage Limit: Do not exceed 90 days (or local regulatory limit) in the SAA.

Phase 3: Final Disposal (Vendor Handoff)

e Manifesting: List under RCRA code D022 (if chloroform is present as solvent) or general
Halogenated Organic Waste.

e Destruction Method: Specify Incineration on the waste profile.

o Mechanism:[2] The facility will inject the waste into a rotary kiln at >1100°C. The chlorine
atoms are converted to HCI, which is captured by a caustic scrubber system, preventing
environmental release.

Part 5: Emergency Contingencies
Spill Response Workflow

Scenario: 100 mL spill on laboratory floor.

1. ALERT 2. PPE UP 3. CONTAIN 4. ABSORB 5. COLLECT 6. DECONTAMINATE
Notify personnel, Nitrile gloves (double), Circle spill with Cover with Vermiculite Scoop into hazardous Scrub surface with
Evacuate area Goggles, Lab coat absorbent pillows or Chem-Sorb waste bucket soap & water

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b3336627/docs?utm_src=pdf-body#proper-disposal-procedures-2-3-2-chloro-ethoxy-propyl-6-methyl-pyridine
https://www.guidechem.com/trade/2-3-2-chloro-ethoxy-propyl-6-m-id6876366.html
https://www.chemicalbook.com/msds/2-chloro-6-methoxypyridine.htm
https://www.benchchem.com/product/b3336627/docs?utm_src=pdf-body-img#proper-disposal-procedures-2-3-2-chloro-ethoxy-propyl-6-methyl-pyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3336627?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“@ Safety Operating Guide

Check Availability & Pricing

Figure 2: Immediate response protocol for laboratory spills.

Exposure First Aid

» Skin Contact: Wash immediately with soap and water for 15 minutes. The lipophilic nature of
the ether chain aids skin absorption; speed is vital.

o Eye Contact: Rinse cautiously with water for 15 minutes.[3][4] Remove contact lenses.[5][6]

[3]14]

 Ingestion: Do NOT induce vomiting (risk of aspiration pneumonia). Contact Poison Control
immediately.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Proper Disposal Procedures: 2-[3-(2-Chloro-ethoxy)-
propyl]-6-methyl-pyridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3336627/docs#proper-disposal-procedures-2-3-2-
chloro-ethoxy-propyl-6-methyl-pyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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